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Compound of Interest

Compound Name: Penthiopyrad

Cat. No.: B7944325

Audience: Researchers, scientists, and drug development professionals.

Introduction

Penthiopyrad is a broad-spectrum fungicide belonging to the pyrazole-carboxamide class. Its
widespread use in agriculture necessitates sensitive and reliable analytical methods for
monitoring its residues in environmental matrices like soil and water to ensure environmental
safety and regulatory compliance. This application note provides detailed protocols for the
extraction and quantification of penthiopyrad in soil and water samples using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methods described are
based on established analytical principles, including QUEChERS and solid-phase extraction
(SPE), offering high sensitivity and selectivity.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of
penthiopyrad in soil and water matrices, compiled from various validated methods.

Table 1: Quantitative Performance Data for Penthiopyrad Analysis in Soil
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Method 2 (Acetonitrile

Parameter Method 1 (QUEChERS) .
Extraction)
Limit of Detection (LOD) 0.003 pg/g[1] 1.5 ppb (ng/g9)[2]
Limit of Quantification (LOQ) 0.01 pg/g[1] 5.0 ppb (ng/g)[2]
Acceptable at 5, 50, and 750
Recovery (%) 72.6 - 119%][1]
ppb
Precision (RSD%) <20% Not Specified
Linearity (r?) >0.99 Not Specified

Table 2: Quantitative Performance Data for Penthiopyrad Analysis in Water

Parameter Method 3 (SPE) Method 4 (Direct Injection)
Limit of Detection (LOD) Not Specified Not Specified
Limit of Quantification (LOQ) 10 ng/L[3] Not Specified
Recovery (%) Not Specified Not Specified
Precision (RSD%) Not Specified Not Specified
Linearity (r?) Not Specified Not Specified

Experimental Protocols
Protocol 1: Analysis of Penthiopyrad in Soil using
QUEChERS

This protocol outlines a Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS)
method for the extraction of penthiopyrad from soil samples.[1][4]

1. Sample Preparation and Extraction:
e Weigh 10 g = 0.1 g of homogenized soil into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.
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e Add 10 pL of an appropriate internal standard solution.
e Shake the tube vigorously for 4 minutes using a mechanical shaker.

e Add 4 g of anhydrous magnesium sulfate (MgSOa), 1 g of sodium chloride (NaCl), 1 g of
trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate.[4]

o Shake the tube again for 4 minutes.
e Centrifuge the tube at = 3700 rpm for 5 minutes.
2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

e Transfer an aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing
anhydrous MgSOas and primary secondary amine (PSA) sorbent.

» Vortex the tube for 1 minute.
o Centrifuge at = 3700 rpm for 5 minutes.
3. Final Extract Preparation:

» Take an aliquot of the cleaned extract and dilute it with a suitable solvent (e.g.,
acetonitrile/water mixture) to be compatible with the LC-MS/MS system.

o Filter the diluted extract through a 0.22 um syringe filter into an autosampler vial.

Protocol 2: Analysis of Penthiopyrad in Water using
Solid-Phase Extraction (SPE)

This protocol describes the extraction and concentration of penthiopyrad from water samples
using solid-phase extraction.[3]

1. Sample Preparation:
« Filter the water sample through a 0.7 um glass fiber filter to remove suspended solids.

2. Solid-Phase Extraction (SPE):
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» Condition an SPE cartridge (e.g., graphitized carbon-based) with an appropriate solvent.

e Load 1 L of the filtered water sample onto the SPE cartridge at a flow rate of approximately
20 mL/min.

e Wash the cartridge to remove interferences.
e Dry the cartridge thoroughly under a stream of nitrogen.
3. Elution:

o Elute the retained penthiopyrad from the cartridge using a suitable elution solvent (e.g., 1.5
mL of methanol followed by 13 mL of 80:20 methylene chloride:methanol).[3]

4. Concentration and Reconstitution:

o Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately
40°C.

o Reconstitute the residue in a known volume of a solvent compatible with the LC-MS/MS
mobile phase.

» Vortex and transfer the final extract to an autosampler vial.

LC-MS/MS Instrumental Analysis

The following are typical instrumental conditions for the analysis of penthiopyrad. These
should be optimized for the specific instrument being used.

Table 3: LC-MS/MS Parameters
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Parameter

Typical Conditions

LC Column

C18 reverse-phase column (e.g., 2.1 mm x 100
mm, 2.6 um)[5]

Mobile Phase A

0.1% Formic Acid and 5 mM Ammonium
Formate in Water[5][6]

Mobile Phase B

0.1% Formic Acid and 5 mM Ammonium
Formate in Methanol[5][6]

Gradient Elution

Optimized for separation of penthiopyrad from

matrix interferences.

Flow Rate

0.2 - 0.4 mL/min

Injection Volume

2-10pL

lonization Mode

Electrospray lonization (ESI), Positive Mode

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon [M+H]*

m/z 360.1[5]

Product lons (Quantifier/Qualifier)

Specific to the instrument, requires optimization.

Collision Energy (CE)

Optimized for each MRM transition.
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Caption: Workflow for Penthiopyrad Analysis in Soil Samples.
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Caption: Workflow for Penthiopyrad Analysis in Water Samples.
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Caption: Logical Flow of the LC-MS/MS Analysis Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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